N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H18N4O2/c1-3-5-12-8-14(21)19(10-17-12)9-13(20)18-15-11(2)6-4-7-16-15/h4,6-8,10H,3,5,9H2,1-2H3,(H,16,18,20)
• InChI Key: IRELVNJPBPYSOL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=C(C=CC=N2)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N-(3-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, also known as MP-124, is a small molecule compound that has been synthesized for scientific research purposes. It is a potent and selective inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism.

Scientific Research Applications

Synthesis and Chemical Properties

One of the primary areas of research involves the synthesis and characterization of pyrimidinone and oxazinone derivatives, which are structurally related to the compound . A study by Hossan et al. (2012) detailed the synthesis of various pyridines, pyrimidinones, and oxazinones as antimicrobial agents using citrazinic acid as a starting material. This research demonstrates the compound's relevance in synthesizing new molecules with potential antimicrobial properties, showcasing its utility in creating compounds that can be further tested for various biological activities (Hossan et al., 2012).

Reactivity and Derivatives

The reactivity of related compounds under various conditions is another significant area of study. For instance, Pailloux et al. (2007) explored the oxidation reactivity channels for 2-(pyridin-2-yl)-N,N-diphenylacetamides, including derivatives similar to the target compound, revealing insights into their chemical behavior and potential for creating novel molecules with unique properties (Pailloux et al., 2007).

Biological and Pharmacological Applications

Further, the exploration of new molecules for antimicrobial and antiarrhythmic activities has been a crucial area of application. For example, compounds synthesized using related chemical structures have been evaluated for their antibacterial and antifungal activities, comparing favorably to reference drugs such as streptomycin and fusidic acid, indicating their potential in developing new antimicrobial therapies (A. Hossan et al., 2012). Additionally, Abdel-Hafez et al. (2009) synthesized tricyclic and tetracyclic thienopyridine derivatives showing high antiarrhythmic activities, highlighting the compound's relevance in cardiovascular research (Abdel-Hafez et al., 2009).